Cas no 1806945-50-5 (Ethyl 2-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 2-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1806945-50-5
• MF: C₁₀H₉Cl₂F₂NO₂
• MW: 284.086767911911
• CID: 4871365
• Update Time: 2025-10-31

Ethyl 2-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C10H9Cl2F2NO2/c1-2-17-10(16)7-6(9(13)14)3-5(4-11)15-8(7)12/h3,9H,2,4H2,1H3
• InChI Key： WHTUJXNTXZGLJV-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OCC)C(C(F)F)=CC(CCl)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylate

Ethyl 2-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1806945-50-5): A Comprehensive Overview

Ethyl 2-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1806945-50-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, holds promise in the development of novel therapeutic agents. Its molecular structure incorporates several key functional groups, including a chloro substituent, a chloromethyl group, and a difluoromethyl moiety, which contribute to its versatile reactivity and potential biological activity.

The Ethyl 2-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylate molecule is part of a broader class of pyridine derivatives that have been extensively studied for their pharmacological properties. Pyridine-based compounds are well-documented for their role in various biological processes and have been utilized in the synthesis of numerous drugs targeting different disease mechanisms. The presence of chlorine atoms in the molecule enhances its electrophilicity, making it a valuable intermediate in organic synthesis. Additionally, the chloromethyl group introduces a reactive site that can be further functionalized, enabling the construction of more complex molecules.

In recent years, there has been a surge in research focused on developing innovative treatments for various diseases, particularly those involving complex biological pathways. The Ethyl 2-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylate compound has emerged as a promising candidate in this context. Its structural features make it an attractive building block for the synthesis of bioactive molecules. For instance, the difluoromethyl group is known to enhance metabolic stability and binding affinity, which are crucial factors in drug design.

One of the most compelling aspects of this compound is its potential application in the development of antiviral and anticancer agents. The pyridine core is a common scaffold in many pharmacologically active compounds, and modifications to this core can lead to significant changes in biological activity. The specific arrangement of substituents in Ethyl 2-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylate may confer unique properties that make it effective against specific targets. For example, studies have shown that pyridine derivatives can interfere with viral replication by inhibiting key enzymes or proteins involved in the viral life cycle.

Moreover, the compound's reactivity allows for further derivatization, enabling researchers to explore a wide range of possible applications. The chloromethyl group can be transformed into other functional groups such as alcohols or amines through nucleophilic substitution reactions. This flexibility makes it an invaluable tool in synthetic chemistry, particularly for constructing complex molecules with tailored properties.

The use of computational methods has also played a crucial role in understanding the potential applications of Ethyl 2-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylate. Molecular modeling techniques have been employed to predict how this compound might interact with biological targets at the molecular level. These studies provide valuable insights into its mechanism of action and help guide the design of more effective derivatives.

In conclusion, Ethyl 2-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1806945-50-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a promising candidate for the development of novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.